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Compound of Interest |

2-methoxy-N-(thiophen-2-
Compound Name:

ylmethyl)ethanamine
CAS No.: 852399-96-3

Cat. No.: B1275272

Get Quote

\ J

This technical guide provides a comprehensive overview of 2-methoxy-N-(thiophen-2-
ylmethyl)ethanamine, a molecule of interest for researchers, scientists, and professionals in
drug development. Due to its likely status as a novel or non-commercialized compound, this
document synthesizes information from structurally related compounds to offer predictive
insights into its synthesis, properties, and potential applications.

Compound Identification and Physicochemical
Properties

As of the latest database searches, a specific CAS (Chemical Abstracts Service) number has
not been assigned to 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine. This suggests its
novelty in the chemical landscape. For research and documentation purposes, it is crucial to
rely on its systematic IUPAC name and its chemical structure.

The foundational starting materials for its most probable synthesis are well-documented:

o Thiophene-2-carboxaldehyde: CAS Number 98-03-3
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e 2-methoxyethanamine: CAS Number 109-85-3

Predicted Physicochemical Properties

The physicochemical properties of the target molecule can be extrapolated from its constituent
moieties and similar compounds.

Property Predicted Value Rationale

Derived from structural
Molecular Formula CsH13NOS N
composition.

] Calculated from the molecular
Molecular Weight 171.26 g/mol
formula.

Based on structurally similar
compounds like 2-methoxy-N-

Boiling Point Approx. 230-240 °C (thiophen-3-
ylmethyl)ethanamine (234.6 °C
at 760 mmHg).[1]

Inferred from related thiophene

Densit Approx. 1.07 g/lcm3
Y PP J derivatives.[1]
Expected due to the presence
Solubility Soluble in organic solvents of the thiophene and
methoxyethyl groups.
The secondary amine is
pKa Approx. 9-10

expected to be basic.

Synthesis and Mechanistic Insights

The most logical and efficient synthetic route to 2-methoxy-N-(thiophen-2-
ylmethyl)ethanamine is through reductive amination. This widely used reaction involves the
formation of an imine from an aldehyde and a primary amine, followed by its reduction to a
secondary amine.

Proposed Synthetic Workflow: Reductive Amination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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e To cite this document: BenchChem. [An In-depth Technical Guide to 2-methoxy-N-(thiophen-
2-ylmethyl)ethanamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1275272/docs#an-in-depth-technical-guide-to-2-
methoxy-n-thiophen-2-ylmethyl-ethanamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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